Cas no 878809-66-6 (1-(3-Methyl-5-nitropyridin-2-yl)piperazine)
878809-66-6 structure
Product Name:1-(3-Methyl-5-nitropyridin-2-yl)piperazine
CAS No:878809-66-6
MF:C10H14N4O2
MW:222.243761539459
MDL:MFCD14543268
CID:1120325
PubChem ID:56687060
Update Time:2025-04-20
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methyl-5-nitro-2-pyridinyl)-Piperazine
- 878809-66-6
- MFCD14543268
- YFLHJNIWMUZYAG-UHFFFAOYSA-N
- NS-02714
- AKOS011764424
- 1-(3-methyl-5-nitropyridin-2-yl)piperazine
- CS-0357773
- SCHEMBL907889
- 1-(3-Methyl-5-nitro-pyridin-2-yl)-piperazine
- 1-(3-Methyl-5-nitropyridin-2-yl)piperazine
-
- MDL: MFCD14543268
- Inchi: 1S/C10H14N4O2/c1-8-6-9(14(15)16)7-12-10(8)13-4-2-11-3-5-13/h6-7,11H,2-5H2,1H3
- InChI Key: YFLHJNIWMUZYAG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C(C)=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 222.11167570g/mol
- Monoisotopic Mass: 222.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74Ų
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222484-5g |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
878809-66-6 | 95% | 5g |
$526.00 | 2023-09-06 | |
| Matrix Scientific | 222484-10g |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
878809-66-6 | 95% | 10g |
$840.00 | 2023-09-06 | |
| TRC | M203845-500mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 500mg |
$ 265.00 | 2022-06-04 | ||
| TRC | M203845-1000mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 1g |
$ 435.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428443-100mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 98% | 100mg |
¥1705.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428443-250mg |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine |
878809-66-6 | 98% | 250mg |
¥2394.00 | 2024-04-27 |
1-(3-Methyl-5-nitropyridin-2-yl)piperazine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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